PENTABROMO-MONOCHLORODIBENZOFURAN
PENTABROMO-MONOCHLORODIBENZOFURAN
Brand Name:
Vulcanchem
CAS No.:
107207-49-8
VCID:
VC0021281
InChI:
InChI=1S/C12H8O.5BrH.ClH/c1-3-7-11-9(5-1)10-6-2-4-8-12(10)13-11;;;;;;/h1-8H;6*1H/p-6
SMILES:
C1=CC=C2C(=C1)C3=CC=CC=C3O2.[Cl-].[Br-].[Br-].[Br-].[Br-].[Br-]
Molecular Formula:
C12H8Br5ClO-6
Molecular Weight:
603.2 g/mol
PENTABROMO-MONOCHLORODIBENZOFURAN
CAS No.: 107207-49-8
Main Products
VCID: VC0021281
Molecular Formula: C12H8Br5ClO-6
Molecular Weight: 603.2 g/mol
| CAS No. | 107207-49-8 |
|---|---|
| Product Name | PENTABROMO-MONOCHLORODIBENZOFURAN |
| Molecular Formula | C12H8Br5ClO-6 |
| Molecular Weight | 603.2 g/mol |
| IUPAC Name | dibenzofuran;pentabromide;chloride |
| Standard InChI | InChI=1S/C12H8O.5BrH.ClH/c1-3-7-11-9(5-1)10-6-2-4-8-12(10)13-11;;;;;;/h1-8H;6*1H/p-6 |
| Standard InChIKey | QOMQCMHMSXBULO-UHFFFAOYSA-H |
| SMILES | C1=CC=C2C(=C1)C3=CC=CC=C3O2.[Cl-].[Br-].[Br-].[Br-].[Br-].[Br-] |
| Canonical SMILES | C1=CC=C2C(=C1)C3=CC=CC=C3O2.[Cl-].[Br-].[Br-].[Br-].[Br-].[Br-] |
| Synonyms | PENTABROMO-MONOCHLORODIBENZOFURAN |
| PubChem Compound | 153858 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume